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Compound of Interest

Compound Name: GSK2795039

Cat. No.: B607802

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the NADPH oxidase 2 (NOX2) inhibitor,
GSK2795039, and its cross-reactivity with other NOX isoforms. The following sections present
guantitative data on its selectivity, detailed experimental protocols for assessment, and visual
representations of relevant signaling pathways and experimental workflows.

High Selectivity of GSK2795039 for NOX2

GSK2795039 has been identified as a potent and selective inhibitor of NOX2.[1][2][3][4]
Experimental data consistently demonstrates its high degree of selectivity for NOX2 over other
NOX isoforms (NOX1, NOX3, NOX4, and NOX5), as well as other enzymes like xanthine
oxidase and endothelial nitric oxide synthase (eNOS).[1][2][4][5]

Inhibitor Potency and Selectivity Profile

The inhibitory activity of GSK2795039 against various NOX isoforms has been quantified using
both cell-free and cell-based assays. The following table summarizes the half-maximal
inhibitory concentration (IC50) and pIC50 values, a logarithmic measure of potency, from
published studies.
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Target Isoform  Assay Type IC50 (pM) pIC50 Reference
Cell-free

NOX2 (HRP/Amplex 0.269 6.57 £ 0.17 [2][6]
Red)

Cell-free

(NADPH 0.251 6.60 + 0.13 [2][6]

depletion)

Cell-based

(HL60 cells, L- - 6.74 +0.17 [21[7]

012)

Cell-based

(HL60 cells, - 6.73+0.16 [2][7]

Oxyburst Green)

Cell-based
- 6.60 + 0.08 [2]

(PBMCs, L-012)

Cell-based (PLB-

985 cells, WST- - 5.54 +0.25 [2]

1)
Cell-based

NOX1 >1000 <3 [2][6]
(WST-1)
Cell-based

NOX3 >1000 <3 [2][6]
(WST-1)
Cell-based

NOX4 >1000 <3 [2][6]
(WST-1)
Cell-based

NOX5 >1000 <3 [2][6]
(WST-1)
Cell-free

Xanthine

, (HRP/Amplex 28.8 4.54 +0.16 [2][6]

Oxidase
Red)

PKCpB - 10 5.0 [6]
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Note: pIC50 is the negative logarithm of the IC50 value. A higher pIC50 value indicates greater
potency.

Experimental Methodologies

The determination of GSK2795039's selectivity involves various in vitro assays. Below are
detailed protocols for key experiments cited in the literature.

Cell-Free NOX2 Inhibition Assay (HRP/Amplex Red)

This assay measures the production of reactive oxygen species (ROS) by a semi-recombinant
NOX2 enzyme complex.

Preparation of Reagents: A reaction mixture is prepared containing Horseradish Peroxidase
(HRP) and Amplex Red.

e Incubation: The semi-recombinant NOX2 enzyme is pre-incubated with varying
concentrations of GSK2795039.

« Initiation of Reaction: The enzymatic reaction is initiated by the addition of NADPH.

o Detection: The HRP catalyzes the oxidation of Amplex Red by H202, a product of the NOX2
reaction, to the fluorescent product resorufin. The fluorescence is measured to quantify ROS
production.

o Data Analysis: The IC50 value is calculated by plotting the percentage of inhibition against
the logarithm of the inhibitor concentration.

Cell-Based NOX Isoform Selectivity Assay (WST-1)

This assay assesses the inhibitory effect of GSK2795039 on different NOX isoforms expressed
in specific cell lines.

e Cell Culture and Stimulation: Cells expressing a specific NOX isoform (e.g., PLB-985 for
NOX2) are cultured.[2] NOX activity is stimulated using appropriate activators: 100 nM PMA
for NOX1 and NOX2, 1 pg/ml tetracycline for 24 hours for inducible expression of NOX3 and
NOX4, and 1 pM Ca?* ionophore ionomycin for NOX5.[3]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b607802?utm_src=pdf-body
https://www.benchchem.com/product/b607802?utm_src=pdf-body
https://www.benchchem.com/product/b607802?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4545375/
https://www.selleckchem.com/products/gsk2795039.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

« Inhibitor Treatment: The cells are pre-incubated with a range of GSK2795039 concentrations
for 10 minutes at room temperature.[3]

e ROS Detection: Water-soluble tetrazolium salt-1 (WST-1) is added to the cells. WST-1 is
reduced by superoxide (Oz7), a primary product of NOX enzymes, to a formazan dye.

o Measurement: The absorbance of the formazan dye is measured to quantify superoxide
production.

o Selectivity Determination: The IC50 values are determined for each NOX isoform to assess
the selectivity of GSK2795039. In this assay, GSK2795039 showed complete inhibition of
NOX2 but was inactive against other NOX isoforms up to 100 uM.[2]

Visualizing Pathways and Protocols

To further elucidate the context of GSK2795039's function, the following diagrams illustrate the
relevant signaling pathway and a typical experimental workflow.
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Caption: NOX2 signaling pathway and point of inhibition by GSK2795039.
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Caption: Experimental workflow for assessing NOX inhibitor specificity.

In conclusion, the available experimental data robustly supports the classification of
GSK2795039 as a highly selective inhibitor of the NOX2 isoform. Its minimal cross-reactivity
with other NOX family members and unrelated enzymes makes it a valuable tool for
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investigating the specific roles of NOX2 in health and disease. Researchers utilizing
GSK2795039 should, however, remain mindful of the potential for off-target effects, particularly
when using peroxidase-dependent ROS detection methods like the HRP/Amplex Red assay.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry. Email: info@benchchem.com
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